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Compound of Interest

Compound Name:
Ethylenediaminetetraacetic acid

(trisodium salt)

CAS No.: 150-38-9

Cat. No.: B1662474

Get Quote

This guide provides in-depth technical support for researchers, scientists, and drug

development professionals on the preparation, storage, and troubleshooting of 0.1M trisodium

EDTA solution. Our goal is to ensure the integrity and efficacy of your experiments by providing

field-proven insights and scientifically grounded protocols.

Frequently Asked Questions (FAQs)
Q1: What is the expected shelf life of a laboratory-prepared 0.1M trisodium EDTA solution?

The shelf life of a 0.1M trisodium EDTA solution is influenced by storage conditions and

preparation method. A properly prepared and stored solution is chemically very stable.[1] For a

sterile solution stored in a tightly sealed, appropriate container, a shelf life of up to two years at

room temperature can be expected.[2][3] However, for non-sterile solutions, it is best practice

to prepare fresh solution more frequently to avoid issues with microbial growth.[4]

Q2: What are the optimal storage conditions for a 0.1M trisodium EDTA solution?
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To maximize the shelf life and maintain the quality of your 0.1M trisodium EDTA solution, it is

recommended to store it in a tightly sealed polyethylene or polypropylene container at room

temperature.[1] While refrigeration at 4°C is not strictly necessary for chemical stability, it can

help to inhibit microbial growth in non-sterile solutions. Protect the solution from direct sunlight

and ensure the container is well-sealed to prevent evaporation and contamination.

Q3: What are the visual and chemical signs that my 0.1M trisodium EDTA solution has

degraded?

Visible signs of degradation are the most common indicators that your solution may no longer

be viable. These include:

Cloudiness or precipitation: This may indicate microbial contamination or a significant shift in

pH leading to the precipitation of EDTA.

Presence of "fluffy material" or visible colonies: This is a clear sign of fungal or bacterial

growth.[4]

Chemical signs of degradation can be more subtle:

pH shift: A significant deviation from the initial pH of the solution can indicate degradation or

contamination. For example, absorption of atmospheric CO2 can lower the pH.[4]

Reduced chelating activity: If you observe unexpected results in your experiments that rely

on the chelating properties of EDTA, the solution's efficacy may be compromised.

Q4: Can I use a 0.1M trisodium EDTA solution that has passed its assigned expiry date?

Using a solution past its expiry date is not recommended, especially in critical applications.

However, if a fresh solution is unavailable, you can re-evaluate the expired solution.[5] This

should involve a visual inspection for any signs of contamination or precipitation, a pH check to

ensure it is within the expected range, and a functional test to confirm its chelating activity.[5] If

the solution passes these checks, it may be useable for non-critical applications, but for

GMP/GLP-compliant work, a freshly prepared and validated solution is required.

Q5: Is it necessary to sterilize a 0.1M trisodium EDTA solution?
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For many applications in molecular biology and cell culture, sterilization is crucial to prevent

microbial contamination of your experiments.[6][7] EDTA solutions can be sterilized by either

autoclaving or by filtration through a 0.22 µm filter.[8] It is important to note that autoclaving can

sometimes cause a slight change in pH or volume, so it is good practice to verify the pH after

the solution has cooled to room temperature.

Preparation Protocol for 0.1M Trisodium EDTA
Solution
This protocol details the preparation of 1 liter of 0.1M Trisodium EDTA solution.

Materials:

Trisodium EDTA dihydrate (C₁₀H₁₃N₂Na₃O₈·2H₂O), Molecular Weight: 394.22 g/mol [2][9][10]

High-purity, deionized water

Sodium hydroxide (NaOH) pellets or a concentrated solution (e.g., 10M NaOH)

1L volumetric flask

Beaker (at least 1L capacity)

Magnetic stirrer and stir bar

Calibrated pH meter

Procedure:

Weigh the Trisodium EDTA: Accurately weigh out 39.42 g of trisodium EDTA dihydrate and

add it to the 1L beaker.

Add Water: Add approximately 800 mL of deionized water to the beaker.

Stir the Solution: Place the beaker on the magnetic stirrer and begin stirring. The solution will

appear cloudy as trisodium EDTA has limited solubility at neutral pH.
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Adjust the pH: While continuously stirring, slowly add NaOH to the solution. Monitor the pH

using a calibrated pH meter. As the pH approaches 8.0, the trisodium EDTA will begin to

dissolve, and the solution will become clear.[11][12] Be patient, as this step can take some

time.

Final Volume Adjustment: Once the trisodium EDTA is fully dissolved and the pH is stable at

approximately 8.0, transfer the solution to the 1L volumetric flask. Rinse the beaker with a

small amount of deionized water and add the rinsing to the volumetric flask. Carefully add

deionized water to bring the final volume to the 1L mark.

Homogenize: Stopper the volumetric flask and invert it several times to ensure the solution is

thoroughly mixed.

Sterilization (Optional): If required for your application, sterilize the solution by autoclaving or

by passing it through a 0.22 µm filter.[13][14]

Storage: Transfer the final solution to a clearly labeled, sterile polyethylene or polypropylene

bottle for storage.

Diagram of the Preparation Workflow
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Preparation of 0.1M Trisodium EDTA

1. Weigh 39.42g of
Trisodium EDTA Dihydrate

2. Add ~800mL of
Deionized Water

3. Stir on a
Magnetic Stirrer

4. Slowly Add NaOH
to Adjust pH to ~8.0

5. Continue Stirring
Until Fully Dissolved

6. Transfer to 1L Volumetric
Flask and Add Water to Mark

7. Mix Thoroughly

8. Sterilize (Optional)
(Autoclave or Filter)

9. Store in a Labeled
Polypropylene Bottle

Click to download full resolution via product page

Caption: Workflow for preparing 0.1M trisodium EDTA solution.
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Troubleshooting Guide
Issue 1: The trisodium EDTA powder will not dissolve.

Cause: The most common reason for incomplete dissolution is incorrect pH. Trisodium EDTA

is significantly more soluble in slightly alkaline conditions.[8]

Solution: Ensure you are monitoring the pH of the solution as you add NaOH. Continue to

add NaOH slowly until the pH reaches approximately 8.0. The powder should dissolve as the

pH increases.[12] Also, ensure you are using a magnetic stirrer for vigorous and continuous

agitation.[8]

Issue 2: The solution is cloudy or has a precipitate after autoclaving.

Cause: This can be due to a reaction with ions leaching from a glass container during

autoclaving, or a slight pH shift upon heating and cooling.

Solution: It is recommended to store and autoclave EDTA solutions in plastic (polypropylene)

containers to avoid this issue.[15] If you must use glass, ensure it is borosilicate and has

been thoroughly cleaned. If a precipitate forms, you can try to redissolve it by warming the

solution and stirring, but it is often best to discard the solution and prepare a new batch,

paying close attention to the container type.

Issue 3: Unexpected results in my experiment suggest the EDTA is not working.

Cause: The chelating ability of the EDTA may have been compromised due to degradation,

or there may be interfering substances in your experiment.

Solution: First, verify the pH of your EDTA solution. A significant deviation from the expected

pH can affect its chelating efficiency. You can perform a simple functional test to check the

chelating activity of your solution (see protocol below). If the solution is old or has been

stored improperly, it is best to prepare a fresh batch.

Troubleshooting Decision Tree
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Troubleshooting

Problem with 0.1M
Trisodium EDTA Solution

Is the EDTA powder
not dissolving?

Check and adjust pH
to ~8.0 with NaOH

Yes

Is the solution cloudy
or has a precipitate?

No

Did you autoclave
in a glass container?

Switch to polypropylene container
and prepare a fresh batch

Yes

Are you seeing unexpected
experimental results?

No

Is the solution old or
stored improperly?

Prepare a fresh batch

Yes

Perform a functional test
of chelating activity

No

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common issues.

Protocol for Testing Chelating Activity
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This is a simplified qualitative test to confirm the chelating ability of your 0.1M trisodium EDTA

solution.

Materials:

Your 0.1M trisodium EDTA solution

A solution containing a metal ion, e.g., 0.1M Calcium Chloride (CaCl₂)

A suitable indicator, e.g., Eriochrome Black T

A buffer solution at pH 10 (e.g., ammonia-ammonium chloride buffer)

Procedure:

To a test tube, add a small amount of the CaCl₂ solution and a few drops of the pH 10 buffer.

Add a pinch of the Eriochrome Black T indicator. The solution should turn a wine-red color,

indicating the presence of free calcium ions complexed with the indicator.[16]

Slowly add your 0.1M trisodium EDTA solution dropwise.

Expected Result: As you add the EDTA solution, it will chelate the calcium ions, releasing the

indicator. At the endpoint, the solution will change from wine-red to a distinct blue color,

confirming the chelating activity of your EDTA solution.[16]

Data Summary: Stability of 0.1M Trisodium EDTA
Solution
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Storage
Condition

Container Sterility
Expected Shelf
Life

Potential
Issues

Room

Temperature (15-

25°C)

Polypropylene,

tightly sealed
Sterile

Up to 2 years[2]

[3]
Minimal

Room

Temperature (15-

25°C)

Polypropylene,

tightly sealed
Non-sterile 1-3 months

Risk of microbial

growth[4]

Refrigerated

(4°C)

Polypropylene,

tightly sealed
Non-sterile 3-6 months

Slower microbial

growth

Any Glass
Sterile or Non-

sterile

Not

Recommended

Leaching of

metal ions from

glass[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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